Cas no 143157-25-9 (2-Deoxy-2,2-difluoro-D-ribose-3,5-dibenzoate)
143157-25-9 structure
Product Name:2-Deoxy-2,2-difluoro-D-ribose-3,5-dibenzoate
CAS No:143157-25-9
MF:C19H16F2O6
MW:378.323553085327
CID:64753
PubChem ID:15673520
Update Time:2025-04-18
2-Deoxy-2,2-difluoro-D-ribose-3,5-dibenzoate Chemical and Physical Properties
Names and Identifiers
-
- 2-Deoxy-2,2-difluoro-D-ribose-3,5-dibenzoate
- 2-Deoxy-2,2-difluoro-3,5-bisbenzolyloxy-D-riboflouranose
- [(2R,3R,5R)-3-Benzoyloxy-4,4-difluoro-5-hydroxyoxolan-2-yl]methyl benzoate
- ((2R,3R,5R)-3-(Benzoyloxy)-4,4-difluoro-5-hydroxytetrahydrofuran-2-yl)methyl benzoate
- 143157-25-9
-
- Inchi: 1S/C19H16F2O6/c20-19(21)15(27-17(23)13-9-5-2-6-10-13)14(26-18(19)24)11-25-16(22)12-7-3-1-4-8-12/h1-10,14-15,18,24H,11H2/t14-,15-,18-/m1/s1
- InChI Key: PRZDMMRKPZAYHW-IIDMSEBBSA-N
- SMILES: FC1([C@H](O)O[C@H](COC(C2C=CC=CC=2)=O)[C@H]1OC(C1C=CC=CC=1)=O)F
Computed Properties
- Exact Mass: 378.09149455g/mol
- Monoisotopic Mass: 378.09149455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 528
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 82.1Ų
Experimental Properties
- Density: 1.412
- Boiling Point: 495.925 °C at 760 mmHg
- Flash Point: 495.925 °C at 760 mmHg
2-Deoxy-2,2-difluoro-D-ribose-3,5-dibenzoate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
2-Deoxy-2,2-difluoro-D-ribose-3,5-dibenzoate Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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